Cas no 1227603-09-9 (2-Amino-3-methoxy-5-(trifluoromethyl)pyridine)

2-Amino-3-methoxy-5-(trifluoromethyl)pyridine is a versatile heterocyclic compound featuring a pyridine core substituted with an amino group at the 2-position, a methoxy group at the 3-position, and a trifluoromethyl group at the 5-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amino and methoxy functionalities offer sites for further derivatization. Its high purity and well-defined reactivity profile make it a preferred intermediate for constructing complex molecules, particularly in the development of bioactive compounds. The compound is characterized by its stability under standard handling conditions and compatibility with diverse reaction conditions.

2-Amino-3-methoxy-5-(trifluoromethyl)pyridine structure

1227603-09-9 structure

Product Name:2-Amino-3-methoxy-5-(trifluoromethyl)pyridine

CAS No:1227603-09-9

MF:C₇H₇F₃N₂O

MW:192.138491868973

CID:4689444

PubChem ID:118703971

Update Time:2025-05-28

2-Amino-3-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-methoxy-5-(trifluoromethyl)pyridine
- 3-Methoxy-5-(trifluoromethyl)pyridin-2-amine
- FCH1143382
- AK380427
- RYBONBXERNXXAN-UHFFFAOYSA-N
- CS-0186838
- SB55168
- 1227603-09-9
- BS-15029
- D83285
- SCHEMBL20354679
- 3-Methoxy-5-(trifluoromethyl)-2-pyridinamine
- DB-136817
- AKOS027374463
- 2-Amino-3-methoxy-5-(trifluoromethyl)pyridine
- Inchi： 1S/C7H7F3N2O/c1-13-5-2-4(7(8,9)10)3-12-6(5)11/h2-3H,1H3,(H2,11,12)
- InChI Key： RYBONBXERNXXAN-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C(=C1)OC)N)(F)F

Computed Properties

Exact Mass: 192.051
Monoisotopic Mass: 192.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.1
XLogP3: 1.4

2-Amino-3-methoxy-5-(trifluoromethyl)pyridine Pricemore >>

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